N-(2,4-difluorophenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide

• IUPAC Name: N-(2,4-difluorophenyl)-2-(pyrazine-2-carbonylamino)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C15H9F2N5O3/c16-8-1-2-10(9(17)5-8)20-14(24)12-7-25-15(21-12)22-13(23)11-6-18-3-4-19-11/h1-7H,(H,20,24)(H,21,22,23)
• InChI Key: ARTLGQHMAJCYPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)F)NC(=O)C2=COC(=N2)NC(=O)C3=NC=CN=C3
• Molecular Formula: C15H9F2N5O3
• Molecular Weight: 345.26 g/mol

Description

N-(2,4-difluorophenyl)-2-(pyrazine-2-carboxamido)oxazole-4-carboxamide, commonly known as DPOC, is a chemical compound that has gained significant attention in scientific research due to its potential use in various fields. DPOC is a heterocyclic compound that contains a pyrazine ring and an oxazole ring, which are fused together.

Scientific Research Applications

Synthesis Techniques and Functionalization

Different 2-arylated oxazolo[4,5-b]pyrazines have been functionalized through deprotometallation, employing lithium and zinc-based traps to allow functionalization of most substrates. This methodology enables the creation of derivatives with potential applications in medicinal chemistry and materials science due to their enhanced reactivity and selectivity (Bisballe et al., 2018).

Building Blocks in Medicinal Chemistry

The synthesis of fluorinated pyrazoles, which are valuable as building blocks in medicinal chemistry, involves monofluorination of β-methylthio-β-enaminoketones followed by condensation with different hydrazines. These compounds are essential for the development of novel therapeutic agents due to their functional versatility and the biological relevance of the fluorine atom (Surmont et al., 2011).

Antitumor and Antimicrobial Activities

Enaminones have been utilized to synthesize substituted pyrazoles with notable antitumor and antimicrobial activities. These compounds have shown significant effects against various cancer cell lines and microbes, suggesting their potential as therapeutic agents in cancer treatment and infection control (Riyadh, 2011).

Antimicrobial Evaluation

New piperazine and triazolo-pyrazine derivatives have been synthesized and evaluated for their antimicrobial properties. These compounds have shown promising results against bacterial and fungal strains, indicating their potential as new antimicrobial agents (Patil et al., 2021).

Neuropeptide S Receptor Antagonists

The synthesis and pharmacological profiling of compounds like 3-oxo-1,1-diphenyl-tetrahydro-oxazolo[3,4-a]pyrazine-7-carboxylic acid 4-fluoro-benzylamide (SHA 68) have contributed to understanding the neuropeptide S receptor's role in modulating arousal, anxiety-like behavior, and feeding. Such studies pave the way for developing novel therapeutic agents targeting the neuropeptide S receptor (Okamura et al., 2008).